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Compound of Interest

Compound Name: 1,2-Dibromoethane-d4

Cat. No.: B144223

Essential Safety and Handling Guide for 1,2-
Dibromoethane-d4

Topic: Personal Protective Equipment for Handling 1,2-Dibromoethane-d4

This guide provides critical safety, handling, and disposal information for laboratory
professionals working with 1,2-Dibromoethane-d4 (CAS No. 22581-63-1). Due to its high
toxicity and potential carcinogenicity, strict adherence to these protocols is mandatory to ensure
personnel safety and environmental protection.

Hazard Summary

1,2-Dibromoethane-d4 is a deuterated form of ethylene dibromide. It is a colorless liquid with
a sweet, chloroform-like odor.[1] It is considered highly hazardous. The primary health risks are
summarized below.
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Hazard Classification Description

Toxic if swallowed, in contact with skin, or if
PO inhaled.[2][3][4][5] Animal studies indicate that
cute Toxici
Y ingestion of less than 40 grams could be fatal or

cause serious health damage.[3]

May cause cancer.[2][4][5] Classified as a
Carc it probable human carcinogen (Group B2) by the
arcinogenici
g Y EPA and listed as a potential occupational

carcinogen.[6][7][8]

Causes serious eye irritation and skin irritation.
[2][4][5][9] Prolonged skin contact can lead to

Irritation o )
blistering, erythema, and ulceration.[1] May also
cause respiratory irritation.[2][4][5]
Animal studies show potential toxic effects on
Organ Toxicity the liver, kidneys, and testes from chronic

exposure.[7]

Toxic to aquatic life with long-lasting effects.[2]

[3](5]

Environmental Hazard

Operational Plan: Safe Handling and Personal
Protective Equipment (PPE)

All work with 1,2-Dibromoethane-d4 must be performed within a properly functioning chemical
fume hood to minimize inhalation exposure.[2] A designated area for its use should be

established.

Required Personal Protective Equipment (PPE)

Proper PPE is the primary barrier against exposure. The following equipment is mandatory
when handling this substance.
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Body Part

PPE Specification

Rationale and Notes

Respiratory

NIOSH-approved respirator
with appropriate cartridges for
organic vapors if working
outside a fume hood. For
emergencies or spills, a self-
contained breathing apparatus
(SCBA) is required.[10]

Protects against inhalation,
which is a primary route of
exposure. The substance is
fatal if inhaled in high

concentrations.[3]

Chemical splash goggles and

Provides maximum protection

against splashes that can

Eyes/Face ) ) o
a face shield.[10] cause serious eye irritation or
damage.[1][5][10]
Appropriate protective gloves
(e.g., Viton®, Barrier®). Prevents skin absorption, as
Hands Consult glove manufacturer's the chemical is toxic upon
compatibility charts. Double- dermal contact.[5][10]
gloving is recommended.
Wear appropriate protective ) )
_ ) Protects against skin contact
clothing, such as a chemically o
) and contamination of personal
resistant apron or lab coat.[5] ) )
Body clothing.[10] All contaminated

[10] For significant spill risk,
gas-tight chemical protective

clothing is necessary.[1]

clothing must be removed

immediately.[3][5]

Occupational Exposure Limits (OELS)

Monitoring the work environment is crucial to ensure that exposure levels remain below

established limits.
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Organization Limit Type Value

Recommended Exposure Limit

NIOSH 0.045 ppm
(REL) - TWA

NIOSH Ceiling Limit (15-min) 0.13 ppm([6]
Permissible Exposure Limit

OSHA 20 ppm
(PEL) - TWA

OSHA Ceiling Limit 30 ppm

TWA (Time-Weighted Average) is the average exposure over an 8-hour workday. A Ceiling limit
should not be exceeded at any time.

Procedural Guidance: Step-by-Step Protocols
Experimental Protocol: Handling and Use

e Preparation:
o Confirm that the chemical fume hood is functioning correctly (check airflow monitor).

o Designate a specific area within the hood for the procedure to contain potential
contamination.

o Assemble all necessary equipment (glassware, reagents, spill kit) inside the fume hood
before starting.

o Don all required PPE as specified in the table above.
e Handling:

o Use only under a chemical fume hood.[2]

o Avoid breathing vapors, mists, or gas.[2][5][10]

o Avoid contact with eyes, skin, and clothing.[5][10]

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.ncbi.nlm.nih.gov/books/NBK590868/
https://www.fishersci.com/store/msds?partNumber=AA4227906&productDescription=12-DIBRMOETHNE-D4+99+ISOTPC+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA4227906&productDescription=12-DIBRMOETHNE-D4+99+ISOTPC+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.lobachemie.com/lab-chemical-msds/MSDS-12DIBROMOETHANE-CASNO-106-93-03265-EN.aspx
https://www.shepherd.edu/app/uploads/2015/09/Ethylene-bromide-Fisher-E173-2007-Version.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-12DIBROMOETHANE-CASNO-106-93-03265-EN.aspx
https://www.shepherd.edu/app/uploads/2015/09/Ethylene-bromide-Fisher-E173-2007-Version.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144223?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Dispense the liquid carefully to avoid splashing. Use a pipette or other precision
dispensing tool.

o Keep the container tightly closed when not in use.[2][3]

e Post-Handling Decontamination:

o Wipe down the designated work area within the fume hood with an appropriate
decontaminating solution.

o Carefully remove PPE, avoiding self-contamination. Gloves should be removed last.

o Wash hands and any exposed skin thoroughly with soap and water after work.[2][10]

Emergency Procedures: Spills and Exposure

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.fishersci.com/store/msds?partNumber=AA4227906&productDescription=12-DIBRMOETHNE-D4+99+ISOTPC+5G&vendorId=VN00024248&countryCode=US&language=en
https://dl.novachem.com.au/sds/assets/novachem.sds.DLM-195.pdf
https://www.fishersci.com/store/msds?partNumber=AA4227906&productDescription=12-DIBRMOETHNE-D4+99+ISOTPC+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.shepherd.edu/app/uploads/2015/09/Ethylene-bromide-Fisher-E173-2007-Version.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144223?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Emergency Type

Procedural Steps

Small Spill (in fume hood)

1. Absorb the spill with an inert, non-combustible
material like vermiculite, sand, or earth.[10]2.
Collect the absorbent material into a suitable,
labeled, and closed container for hazardous
waste disposal.[2][10]3. Clean the spill area with

a decontaminating solution.

Large Spill (outside fume hood)

1. Evacuate all non-essential personnel from the
area immediately.2. Alert your institution’s
emergency response team.3. If trained and
equipped with an SCBA, contain the spill using
absorbent materials.[10]4. Prevent the spill from

entering drains or waterways.[3]

Skin Contact

1. Immediately remove all contaminated
clothing, including footwear.[3]2. Flush the
affected skin with plenty of running water for at
least 15 minutes.[4]3. Seek immediate medical
attention.[4][10]

Eye Contact

1. Immediately flush eyes with plenty of water
for at least 15 minutes, holding eyelids open.[4]
[5]2. Remove contact lenses if present and easy
to do so. Continue rinsing.[5]3. Seek immediate

medical attention.[2][4]

1. Move the affected person to fresh air

immediately.[4][5]2. If breathing is difficult or has

Inhalation ) o o
stopped, provide artificial respiration.[4]3. Call
for immediate medical assistance.[3]
1. Do NOT induce vomiting.[2]2. Rinse mouth
Ingestion with water.3. Call a physician or poison control

center immediately.[2][3]

Disposal Plan
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Waste containing 1,2-Dibromoethane-d4 is classified as hazardous waste and must be
disposed of accordingly.[5]

o Waste Collection:

o Collect all waste (unused product, contaminated absorbents, and disposable PPE) in a
designated, properly labeled, and sealed hazardous waste container.

o Do not mix with other waste streams unless directed by your institution's environmental
health and safety (EHS) office.

e Disposal Method:
o All waste must be disposed of through an approved hazardous waste disposal facility.[2]

o The preferred method of disposal is incineration in a permitted hazardous waste
incinerator.[11]

o Never dispose of 1,2-Dibromoethane-d4 down the drain or in regular trash.[3]

Visual Workflow for Safe Handling

The following diagram illustrates the logical workflow for safely handling 1,2-Dibromoethane-
d4 from preparation to final disposal.
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Workflow for Handling 1,2-Dibromoethane-d4

Step 1: Preparation
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Caption: Logical workflow for safe handling of 1,2-Dibromoethane-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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